Cas no 105427-43-8 (N-(2-methoxyethyl)-1-phenylmethanimine)

N-(2-methoxyethyl)-1-phenylmethanimine structure
105427-43-8 structure
Product Name:N-(2-methoxyethyl)-1-phenylmethanimine
CAS No:105427-43-8
MF:C10H13NO
MW:163.216322660446
CID:1153599
PubChem ID:15495619
Update Time:2025-04-20

N-(2-methoxyethyl)-1-phenylmethanimine Chemical and Physical Properties

Names and Identifiers

    • N-(2-methoxyethyl)-1-phenylmethanimine
    • CTK0D7497
    • AGN-PC-00PG19
    • ACMC-20m89h
    • benzylidene-(2-methoxyethyl)amine
    • N-benzylidene-2-methoxyethanamine
    • Ethanamine, 2-methoxy-N-(phenylmethylene)-
    • CTK0D7497; AGN-PC-00PG19; ACMC-20m89h; benzylidene-(2-methoxyethyl)amine; N-benzylidene-2-methoxyethanamine; Ethanamine, 2-methoxy-N-(phenylmethylene)-;
    • SCHEMBL16329423
    • DTXSID30573292
    • 1021461-03-9
    • 105427-43-8
    • HS-6988
    • (E)-N-Benzylidene-2-methoxyethanamine
    • (E)-N-(2-Methoxyethyl)-1-phenylmethanimine
    • (E)-(2-methoxyethyl)(phenylmethylidene)amine
    • Inchi: 1S/C10H13NO/c1-12-8-7-11-9-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3/b11-9+
    • InChI Key: XLYKDZAOCHUKFR-PKNBQFBNSA-N
    • SMILES: O(C)CC/N=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 21.6Ų
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